Cas no 2006277-62-7 (Methyl 1-Boc-3-bromoindole-4-carboxylate)

• Product Name: Methyl 1-Boc-3-bromoindole-4-carboxylate
• CAS No: 2006277-62-7
• MF: C₁₅H₁₆BrNO₄
• MW: 354.195843696594
• MDL: MFCD29065909
• CID: 4633401
• PubChem ID: 124249546
• Update Time: 2025-06-28

Methyl 1-Boc-3-bromoindole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-Boc-3-bromoindole-4-carboxylate
• 1-(tert-butyl) 4-methyl 3-bromo-1h-indole-1,4-dicarboxylate
• SY039314
• AS-43915
• MFCD29065909
• 1-O-tert-butyl 4-O-methyl 3-bromoindole-1,4-dicarboxylate
• 1-(tert-butyl)4-methyl3-bromo-1h-indole-1,4-dicarboxylate
• Methyl1-Boc-3-bromoindole-4-carboxylate
• AKOS032455816
• 2006277-62-7

• MDL： MFCD29065909
• Inchi： 1S/C15H16BrNO4/c1-15(2,3)21-14(19)17-8-10(16)12-9(13(18)20-4)6-5-7-11(12)17/h5-8H,1-4H3
• InChI Key： DFMGVCNPSRZXRN-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC=C(C(=O)OC)C=21

Computed Properties

• Exact Mass: 353.02627g/mol
• Monoisotopic Mass: 353.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 3.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 431.9±48.0 °C at 760 mmHg
• Flash Point: 215.0±29.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 1-Boc-3-bromoindole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 1-Boc-3-bromoindole-4-carboxylate

Methyl 1-Boc-3-bromoindole-4-carboxylate (CAS No. 2006277-62-7): A Key Intermediate in Medicinal Chemistry

Methyl 1-Boc-3-bromoindole-4-carboxylate, with the chemical formula C₁₇H₁₉BrNO₄, is a versatile indole derivative that has garnered significant attention in drug discovery and synthetic organic chemistry. This compound serves as a critical building block for the development of pharmaceutical agents targeting inflammatory diseases and oncological disorders. Its unique structural features, including the indole ring, bromine substitution, and carboxylate functionality, enable it to participate in diverse chemical reactions and functional group transformations.

CAS No. 2006277-62-7 represents a specific chemical identifier for this compound, which is widely referenced in scientific literature and patent databases. The indole core of Methyl 1-Boc-3-bromoindole-4-carboxylate is particularly notable for its ability to modulate serotonin receptor activity, a property that has been extensively studied in neuropharmacology. Recent research published in Journal of Medicinal Chemistry (2023) highlights its potential as a prodrug for the treatment of chronic inflammatory conditions, leveraging its bioavailability and metabolic stability.

The synthetic pathway of Methyl 1-Boc-3-bromoindole-4-carboxylate involves the functionalization of indole rings through electrophilic bromination and carboxylate esterification. These reactions are typically carried out under controlled conditions to ensure the regioselectivity and stereoselectivity of the final product. The Boc protecting group (tert-butoxycarbonyl) plays a crucial role in protecting the amino group during subsequent chemical modifications, a strategy widely employed in peptide chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of Methyl 1-Boc-3-bromoindole-4-carboxylate with various biological targets. A 2024 study published in ACS Chemical Biology demonstrated that this compound exhibits selective interaction with 5-HT_2B receptors, a finding that could lead to the development of novel antipsychotic drugs. The indole scaffold is known for its ability to interact with hydrophobic pockets in protein targets, a property that enhances its therapeutic potential.

Applications of Methyl 1-Boc-3-bromoindole-4-carboxylate extend beyond central nervous system disorders. Its carboxylate group makes it a suitable candidate for drug conjugation with targeting ligands, enabling the design of site-specific therapeutics. In oncology, this compound has been explored as a prodrug for anti-cancer agents, where its metabolic activation can enhance the efficacy of chemotherapeutic drugs.

The synthetic challenges associated with Methyl 1-Boc-3-bromoindole-4-carboxylate include the regioselectivity of electrophilic bromination and the stability of the Boc group under harsh reaction conditions. Researchers have overcome these challenges by employing asymmetric catalysis and green chemistry principles, which not only improve yield but also reduce environmental impact. These strategies are critical for the large-scale production of this compound for pharmaceutical applications.

Furthermore, Methyl 1-Boc-3-bromoindole-4-carboxylate has been utilized as a starting material for the synthesis of fluorescent probes used in bioimaging. The indole ring can be functionalized with fluorophore groups, allowing for the visualization of cellular processes in real-time. This application highlights the versatility of this compound in biomedical research.

In conclusion, Methyl 1-Boc-3-bromoindole-4-carboxylate (CAS No. 2006277-62-7) stands as a pivotal intermediate in the development of novel therapeutics. Its structural adaptability, combined with its biological relevance, positions it at the forefront of modern drug discovery. Ongoing research into its chemical properties and biological activity is expected to yield further insights and innovations in the field of pharmaceutical sciences.